1-(3-chlorobenzyl)-N-(5-nitrothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(5-nitro-1,3-thiazol-2-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H11ClN4O4S/c17-11-4-1-3-10(7-11)9-20-6-2-5-12(15(20)23)14(22)19-16-18-8-13(26-16)21(24)25/h1-8H,9H2,(H,18,19,22)
• InChI Key: XRPJHZZSJITBNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=CC=C(C2=O)C(=O)NC3=NC=C(S3)[N+](=O)[O-]
• Molecular Formula: C16H11ClN4O4S
• Molecular Weight: 390.8 g/mol

Description

1-(3-chlorobenzyl)-N-(5-nitrothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H11ClN4O4S and its molecular weight is 390.8. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Compounds with chloro, hydroxyl, isopropyl, nitro, nitroso, and amino substituents, similar in complexity to the specified compound, have been synthesized and identified as potent antioxidants. Their antioxidant activity was tested using methods like DPPH radical scavenging and reducing power assay, showing significant antioxidant effects compared to well-known antioxidants like ascorbic acid (I. Tumosienė et al., 2019).

Antimicrobial Activity

Research on pyridothienopyrimidines and pyridothienotriazines, which share structural similarities with the chemical of interest, revealed that some synthesized compounds exhibited notable in vitro antimicrobial activities. This suggests potential applications of similar compounds in developing new antimicrobial agents (A. Abdel-rahman et al., 2002).

Vasodilatory Properties

Dihydropyridines are known for their vasodilatory properties. A study on a new cerebral vasodilator showed that compounds within this class could be determined in plasma by sensitive methods, indicating their potential application in clinical settings for treating cerebrovascular diseases (S. Higuchi et al., 1975).

Antidepressant and Nootropic Agents

Heterocyclic carboxamides, similar to the specified compound, have been synthesized and evaluated for potential antidepressant and nootropic activities. This suggests the chemical compound could have applications in developing new treatments for neurological and psychiatric conditions (Asha B. Thomas et al., 2016).